![molecular formula C11H20ClNOS B1490325 2-chloro-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)butanamide CAS No. 2097999-14-7](/img/structure/B1490325.png)
2-chloro-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)butanamide
Overview
Description
2-chloro-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)butanamide, also known as 2-CNE-THT, is a synthetic organic compound that has been widely studied in the scientific community for its potential applications in laboratory experiments. It is a member of the family of compounds known as thiopyranamides, which have been the subject of numerous studies due to their unique properties. 2-CNE-THT has been found to have a variety of biochemical and physiological effects, and its synthesis method and mechanism of action have been thoroughly investigated. In
Scientific Research Applications
Antimicrobial Activity
This compound has been studied for its potential in combating microbial infections. It has shown strong activity against Candida spp. , which are common yeast pathogens that can cause infections in humans. The compound’s efficacy against strains isolated from clinical materials suggests its potential as a novel antimicrobial agent .
Anticonvulsant Properties
In the field of neurology, derivatives of this compound have demonstrated significant anticonvulsant activity. This is particularly evident in models like the pentylenetetrazole model and the 6-Hz psychomotor seizure model. Such findings indicate the compound’s potential for development into new treatments for epilepsy and other seizure disorders .
Chemical Warfare Agent Precursor Monitoring
The structural analogs of this compound have been synthesized for use as analytical standards in monitoring potential chemical warfare agent precursors. This application is crucial for international security and non-proliferation efforts, as it aids in the detection and identification of substances that could be used in chemical warfare .
Synthesis of Spiro Derivatives
In organic chemistry, 2-chloro-N-ethyl-N-(tetrahydro-2H-thiopyran-4-yl)butanamide can be used to synthesize new spiro derivatives, such as spiro[cyclopropane-1,4′-pyrazol-3-one] derivatives. These compounds have a range of potential applications, including medicinal chemistry and material sciences .
Quantum Chemical Calculations
The compound has been utilized in quantum chemical calculations to understand the interaction and binding energies in complex formations. This is particularly relevant in the design of new drugs and materials, where understanding molecular interactions is key .
Gram-Positive Bacterial Inhibition
Research has indicated that this compound and its derivatives are active against Gram-positive bacteria, with minimum inhibitory concentrations (MIC) suggesting moderate to strong activity. This opens up possibilities for its use in treating bacterial infections, particularly those caused by drug-resistant strains .
properties
IUPAC Name |
2-chloro-N-ethyl-N-(thian-4-yl)butanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20ClNOS/c1-3-10(12)11(14)13(4-2)9-5-7-15-8-6-9/h9-10H,3-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVYSRDJVLTVGCF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)N(CC)C1CCSCC1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20ClNOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.80 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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